2-Carboxybenzoyl Amlodipine
2-Carboxybenzoyl Amlodipine
A metabolite of Amlodipine
Brand Name:
Vulcanchem
CAS No.:
318465-73-5
VCID:
VC0192985
InChI:
InChI=1S/C28H29ClN2O8/c1-4-39-28(36)24-21(15-38-14-13-30-25(32)17-9-5-6-10-18(17)26(33)34)31-16(2)22(27(35)37-3)23(24)19-11-7-8-12-20(19)29/h5-12,23,31H,4,13-15H2,1-3H3,(H,30,32)(H,33,34)
SMILES:
CCOC(=O)C1=C(NC(=C(C1C2=CC=CC=C2Cl)C(=O)OC)C)COCCNC(=O)C3=CC=CC=C3C(=O)O
Molecular Formula:
C28H29ClN2O8
Molecular Weight:
557 g/mol
2-Carboxybenzoyl Amlodipine
CAS No.: 318465-73-5
Impurities
VCID: VC0192985
Molecular Formula: C28H29ClN2O8
Molecular Weight: 557 g/mol
Purity: > 95%
CAS No. | 318465-73-5 |
---|---|
Product Name | 2-Carboxybenzoyl Amlodipine |
Molecular Formula | C28H29ClN2O8 |
Molecular Weight | 557 g/mol |
IUPAC Name | 2-[2-[[4-(2-chlorophenyl)-3-ethoxycarbonyl-5-methoxycarbonyl-6-methyl-1,4-dihydropyridin-2-yl]methoxy]ethylcarbamoyl]benzoic acid |
Standard InChI | InChI=1S/C28H29ClN2O8/c1-4-39-28(36)24-21(15-38-14-13-30-25(32)17-9-5-6-10-18(17)26(33)34)31-16(2)22(27(35)37-3)23(24)19-11-7-8-12-20(19)29/h5-12,23,31H,4,13-15H2,1-3H3,(H,30,32)(H,33,34) |
Standard InChIKey | IAYRABGXHCLELQ-UHFFFAOYSA-N |
SMILES | CCOC(=O)C1=C(NC(=C(C1C2=CC=CC=C2Cl)C(=O)OC)C)COCCNC(=O)C3=CC=CC=C3C(=O)O |
Canonical SMILES | CCOC(=O)C1=C(NC(=C(C1C2=CC=CC=C2Cl)C(=O)OC)C)COCCNC(=O)C3=CC=CC=C3C(=O)O |
Appearance | Solid powder |
Description | A metabolite of Amlodipine |
Purity | > 95% |
Quantity | Milligrams-Grams |
Synonyms | 3-Ethyl 5-methyl 4-(2-chlorophenyl)-6-methyl-2-[2-[(2-carboxybenzoyl) amino ethoxy)]methyl]-1,4-dihydropyridine-3,5-dicarboxylate ; |
PubChem Compound | 9937612 |
Last Modified | Nov 11 2021 |
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